Cas no 921811-95-2 (3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921811-95-2
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 6176958
• PubChem ID: 18570747
• Update Time: 2025-05-19

3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• 3,4-dimethoxy-N-(2-oxoindolin-5-yl)benzenesulfonamide
• F2256-0209
• 921811-95-2
• AKOS024632047
• 3,4-dimethoxy-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide

• Inchi： 1S/C16H16N2O5S/c1-22-14-6-4-12(9-15(14)23-2)24(20,21)18-11-3-5-13-10(7-11)8-16(19)17-13/h3-7,9,18H,8H2,1-2H3,(H,17,19)
• InChI Key： RIJLFTUHADSAGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

3,4-Dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921811-95-2): An Overview

3,4-Dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921811-95-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. In this article, we will delve into the structure, synthesis, biological activities, and recent research findings related to this compound.

The chemical structure of 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with two methoxy groups at the 3 and 4 positions and a sulfonamide group attached to the benzene ring. The indole moiety, which is also a key component of this compound, is substituted with a ketone group at the 2 position and an amino group at the 5 position. This unique structural arrangement confers the compound with its distinct biological properties.

The synthesis of 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide has been reported in several studies. One common approach involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with 5-aminoindolinone in the presence of a base such as triethylamine. This method yields the desired product in moderate to good yields. The synthetic route is straightforward and can be easily scaled up for larger production runs.

In terms of biological activities, 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide has shown promising results in various preclinical studies. One notable area of research is its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide has exhibited significant antitumor activity against various cancer cell lines. Research has shown that it can induce apoptosis and cell cycle arrest in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed as a novel anticancer agent.

The antimicrobial properties of 3,4-dimethoxy-N-(2-oxo-2,3-dihydro-1H-indol-5yl)benzene-1-sulfonamide have also been investigated. Studies have reported that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activities of 3,4-dimethoxy-N-(2-o xo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in inflammation and cancer progression. These findings provide valuable insights into the structure-function relationships of this compound and can guide future drug design efforts.

In conclusion, 3 , 4 - dimethoxy - N - ( 2 - oxo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benzene - 1 - sulfonamide (CAS No. 921811 - 95 - 2) is a multifaceted compound with promising therapeutic potential. Its anti-inflammatory, antitumor, and antimicrobial properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new aspects of its biological activities and mechanisms of action, this compound holds great promise for addressing unmet medical needs in various disease areas.